3-[(2-Chloro-4-nitrophenanthridin-6-yl)amino]propan-1-ol

• CAS No.: 38052-97-0
• Molecular Formula: C16H14ClN3O3
• Molecular Weight: 331.75 g/mol
• IUPAC Name: 3-[(2-chloro-4-nitrophenanthridin-6-yl)amino]propan-1-ol
• InChI: InChI=1S/C16H14ClN3O3/c17-10-8-13-11-4-1-2-5-12(11)16(18-6-3-7-21)19-15(13)14(9-10)20(22)23/h1-2,4-5,8-9,21H,3,6-7H2,(H,18,19)
• InChI Key: QSWALLJYPODQLP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(C(=CC(=C3)Cl)[N+](=O)[O-])N=C2NCCCO

Description

3-[(2-Chloro-4-nitrophenanthridin-6-yl)amino]propan-1-ol is a chemical compound known for its unique structure and potential applications in various fields of scientific research. This compound features a phenanthridinyl group substituted with chloro and nitro groups, linked to a propanol moiety through an amino group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(2-Chloro-4-nitrophenanthridin-6-yl)amino]propan-1-ol typically involves multi-step organic reactions. One common method includes the nitration of phenanthridine, followed by chlorination to introduce the chloro and nitro substituents. The resulting intermediate is then reacted with 3-aminopropanol under controlled conditions to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, efficient catalysts, and stringent control of reaction parameters to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-[(2-Chloro-4-nitrophenanthridin-6-yl)amino]propan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The nitro group can be reduced to an amino group under suitable conditions.

Substitution: The chloro group can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as hydrogen gas (H₂) with a palladium catalyst (Pd/C) or iron powder (Fe) in acidic conditions.

Substitution: Nucleophiles like sodium methoxide (NaOCH₃) or potassium tert-butoxide (KOtBu) can be used.

Major Products

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of amino derivatives.

Substitution: Formation of various substituted phenanthridinyl derivatives.

Scientific Research Applications

3-[(2-Chloro-4-nitrophenanthridin-6-yl)amino]propan-1-ol has diverse applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications due to its unique structural features.

Industry: Utilized in the development of novel materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-[(2-Chloro-4-nitrophenanthridin-6-yl)amino]propan-1-ol involves its interaction with specific molecular targets. The nitro and chloro substituents play a crucial role in its reactivity and binding affinity. The compound may interact with enzymes or receptors, leading to modulation of biological pathways.

Comparison with Similar Compounds

Similar Compounds

2-Chloro-4-nitrophenanthridine: Lacks the propanol moiety but shares the phenanthridinyl core.

3-Aminopropanol: Contains the propanol moiety but lacks the phenanthridinyl group.

Phenanthridine: The parent compound without any substituents.

Uniqueness

3-[(2-Chloro-4-nitrophenanthridin-6-yl)amino]propan-1-ol is unique due to the combination of its substituents and the propanol linkage, which imparts distinct chemical and biological properties compared to its analogs.

This detailed article provides a comprehensive overview of this compound, covering its synthesis, reactions, applications, mechanism of action, and comparison with similar compounds